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Compound of Interest

Compound Name: Vanoxerine dihydrochloride

Cat. No.: B1682825 Get Quote

Essential Safety and Handling Guide for Vanoxerine
Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Vanoxerine dihydrochloride. Adherence to these guidelines is

critical for ensuring laboratory safety and minimizing exposure risk.

Hazard Identification and Classification
Vanoxerine dihydrochloride is a potent and selective dopamine reuptake inhibitor.[1][2] It is

classified as hazardous, with the following risk profile:

Acute Toxicity: Harmful if swallowed.[3][4]

Skin Corrosion/Irritation: Causes skin irritation.[3]

Eye Damage/Irritation: Causes serious eye irritation.[3]

Respiratory Irritation: May cause respiratory tract irritation.[3]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[4]
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Quantitative Data Summary
Parameter Value Source

CAS Number 67469-78-7 [3][4]

Molecular Formula C28H32F2N2O · 2HCl [4]

Molecular Weight 450.56 g/mol [4]

Occupational Exposure Limits

(OEL)
No data available [3][4]

Storage (Powder) -20°C [2][4]

Storage (in Solvent) -80°C [1][4]

Operational Plan: Step-by-Step Handling and
Disposal
This section outlines the procedural workflow for the safe handling of Vanoxerine
dihydrochloride from receipt to disposal.

Receiving and Storage
1.1. Inspection: Upon receipt, visually inspect the container for any damage or leaks. If the

container is compromised, treat it as a spill and follow the spill management protocol.

1.2. Personal Protective Equipment (PPE): Before handling the container, don the minimum

required PPE: laboratory coat and chemical-resistant gloves.

1.3. Storage: Store the compound in a tightly sealed container in a cool, well-ventilated area

designated for hazardous chemicals.[4] For long-term stability, store the powder form at

-20°C and solutions at -80°C.[1][2][4]

Preparation and Experimentation
2.1. Engineering Controls: All handling of Vanoxerine dihydrochloride powder and

solutions must be conducted in a certified chemical fume hood or a Class II or III biological
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safety cabinet to minimize inhalation exposure.[5] Ensure easy access to an eyewash station

and safety shower.[3][4]

2.2. Required PPE:

Eye and Face Protection: Wear safety goggles with side shields.[3][4] A full-face shield is

recommended when there is a risk of splashing.[6]

Gloves: Wear two pairs of powder-free, chemical-resistant gloves (e.g., nitrile).[7] The

outer glove should be removed and disposed of as hazardous waste immediately after

handling the compound.

Gown: A disposable, low-permeability gown with a solid front, long sleeves, and tight-fitting

cuffs is required.[7]

Respiratory Protection: For activities that may generate dust or aerosols, a NIOSH-

certified N95 or higher respirator is mandatory.[6]

2.3. Weighing and Reconstitution:

Handle the solid form carefully to avoid generating dust.

When preparing solutions, add the solvent slowly to the powder to prevent splashing.

2.4. General Practices:

Do not eat, drink, or smoke in the handling area.[3][4]

Wash hands thoroughly after handling the compound, even if gloves were worn.[3][4]

Spill Management
3.1. Evacuation: Evacuate non-essential personnel from the spill area.

3.2. PPE: Don full PPE, including respiratory protection, before addressing the spill.

3.3. Containment and Cleanup:
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For solid spills, gently cover with an absorbent material to avoid raising dust, then carefully

scoop into a labeled hazardous waste container.

For liquid spills, absorb with an inert material (e.g., vermiculite, sand) and place in a

sealed, labeled hazardous waste container.[4]

Decontaminate the spill area with an appropriate solvent (e.g., alcohol), followed by soap

and water.[4]

Disposal Plan
4.1. Waste Segregation: All materials contaminated with Vanoxerine dihydrochloride,

including unused compound, empty containers, contaminated PPE, and cleanup materials,

must be disposed of as hazardous pharmaceutical waste.

4.2. Waste Containers:

Use dedicated, leak-proof, and clearly labeled hazardous waste containers.[7] Hazardous

pharmaceutical waste is typically collected in black containers.[8]

Do not mix with other waste streams.

4.3. Disposal Method:

Disposal must be handled by a licensed hazardous waste disposal company.

The primary method of disposal for hazardous pharmaceutical waste is incineration at a

permitted facility.[2][8]

Do not dispose of Vanoxerine dihydrochloride down the drain, as it is very toxic to

aquatic life.[2][4] The EPA prohibits the sewering of hazardous pharmaceutical waste.[8][9]

Experimental Protocols and Visualizations
Logical Workflow for Handling and Disposal
The following diagram illustrates the key decision points and procedural flow for the safe

handling and disposal of Vanoxerine dihydrochloride.
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Vanoxerine Dihydrochloride Handling and Disposal Workflow
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Caption: Workflow for safe handling and disposal of Vanoxerine dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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